Cas no 131666-74-5 (Methyl 2-(1H-indazol-3-yl)acetate)

• Product Name: Methyl 2-(1H-indazol-3-yl)acetate
• CAS No: 131666-74-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD20527514
• CID: 842887
• PubChem ID: 14458625
• Update Time: 2025-04-19

Methyl 2-(1H-indazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1H-indazol-3-yl)acetate
• 1H-Indazole-3-acetic acid, methyl ester
• Methyl (2H-indazol-3-yl)acetate
• Methyl 1H-indazole-3-acetate
• Methyl 1H-Indazole-3-ylacetate
• methyl-1-H-indazole-3-ylacetate
• GJIMTGCSEXYRCB-UHFFFAOYSA-N
• Methyl 2-(1H-indazol-3yl)acetate
• methyl 2-(2H-indazol-3-yl)acetate
• AK127514
• ST2407102
• MFCD20527514
• 131666-74-5
• s11844
• Methyl 2-(3-Indazolyl)acetate
• Methyl2-(1H-indazol-3-yl)acetate
• SY114659
• DS-5560
• DB-101182
• SCHEMBL4300704
• DTXSID30560586
• AKOS016013875
• CS-W022776

• MDL： MFCD20527514
• Inchi： 1S/C10H10N2O2/c1-14-10(13)6-9-7-4-2-3-5-8(7)11-12-9/h2-5H,6H2,1H3,(H,11,12)
• InChI Key： GJIMTGCSEXYRCB-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=C2C=CC=CC2=NN1)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 1.4

Methyl 2-(1H-indazol-3-yl)acetate Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles